3-(6-methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione
Overview
Description
3-(6-Methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione (3-MOPD) is an organic compound with a wide range of applications in scientific research. It is used to study the structure and function of proteins, as well as to investigate the biochemical and physiological effects of drugs. 3-MOPD is also used in the synthesis of various other compounds with potential therapeutic applications.
Scientific Research Applications
3-(6-methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione is used in a variety of scientific research applications, including the study of protein structure and function. It can be used to study the binding of proteins to ligands, and to investigate the effects of drugs on protein function. 3-(6-methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione is also used in the synthesis of other compounds with potential therapeutic applications, such as inhibitors of protein-protein interactions.
Mechanism of Action
The mechanism of action of 3-(6-methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione is not fully understood. However, it is believed to interact with proteins by forming hydrogen bonds with the amino acid side chains of the protein. This interaction leads to changes in the structure and function of the protein, which can then be studied.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(6-methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione are not fully understood. However, it has been suggested that 3-(6-methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione may have an effect on the activity of enzymes, as well as on the expression of certain genes. Additionally, 3-(6-methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione has been shown to inhibit the binding of certain drugs to proteins, which may have implications for drug development.
Advantages and Limitations for Lab Experiments
The use of 3-(6-methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione in laboratory experiments has several advantages. It is relatively easy to synthesize, and it is stable in aqueous solutions. Additionally, 3-(6-methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione can be used to study the structure and function of proteins, as well as to investigate the effects of drugs on protein function. However, there are some limitations to the use of 3-(6-methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione in laboratory experiments. It is not soluble in organic solvents, and it is difficult to purify. Additionally, the mechanism of action of 3-(6-methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione is not fully understood, so its effects on proteins and other biological systems may be unpredictable.
Future Directions
There are a number of potential future directions for the use of 3-(6-methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione in scientific research. One potential application is the development of inhibitors of protein-protein interactions, which could have implications for drug development. Additionally, 3-(6-methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione could be used to investigate the effects of drugs on gene expression, and to study the structure and function of proteins. Finally, 3-(6-methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione could be used to study the biochemical and physiological effects of drugs, as well as to investigate the mechanism of action of drugs.
Synthesis Methods
3-(6-methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione can be synthesized using a number of methods. The most common method is the condensation of 2,3-dihydro-1H-isoindol-6-ylmethanol with piperidine-2,6-dione in aqueous acetic acid. The reaction is catalyzed by p-toluenesulfonic acid, and yields 3-(6-methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione as a white solid. Other methods for the synthesis of 3-(6-methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione include the reaction of 2,3-dihydro-1H-isoindol-6-ylmethanol with piperidine-2,6-dione in aqueous acetic acid, or the reaction of 2,3-dihydro-1H-isoindol-6-ylmethanol with piperidine-2,6-dione in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(6-methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione' involves the condensation of 6-methoxy-1-oxo-2,3-dihydro-1H-isoindole-2-carboxylic acid with piperidine-2,6-dione in the presence of a dehydrating agent.", "Starting Materials": [ "6-methoxy-1-oxo-2,3-dihydro-1H-isoindole-2-carboxylic acid", "piperidine-2,6-dione", "Dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide)" ], "Reaction": [ "Step 1: Dissolve 6-methoxy-1-oxo-2,3-dihydro-1H-isoindole-2-carboxylic acid and piperidine-2,6-dione in a suitable solvent (e.g. dichloromethane, chloroform).", "Step 2: Add a dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g. ethyl acetate, dichloromethane).", "Step 4: Purify the product by column chromatography or recrystallization to obtain the desired compound '3-(6-methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione'." ] } | |
CAS RN |
2438236-78-1 |
Product Name |
3-(6-methoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione |
Molecular Formula |
C14H14N2O4 |
Molecular Weight |
274.3 |
Purity |
98 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
